1-Allylnorantifeine

• CAS No.: 2642-69-5
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-N,5-N-dimethyl-1-prop-2-enylimidazole-4,5-dicarboxamide
• InChI: InChI=1S/C10H14N4O2/c1-4-5-14-6-13-7(9(15)11-2)8(14)10(16)12-3/h4,6H,1,5H2,2-3H3,(H,11,15)(H,12,16)
• InChI Key: QIHWAAIZRBTETO-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=C(N(C=N1)CC=C)C(=O)NC
• Synonyms: 1-allylnorantifeine

Description

1-Allylnorantifeine is a synthetic alkaloid derivative structurally related to naturally occurring antifeine compounds. Such structural alterations typically influence bioavailability, receptor binding, and metabolic stability compared to parent compounds .

Comparison with Similar Compounds

The following analysis compares 1-allylnorantifeine with structurally or functionally related compounds, leveraging available data from the evidence provided.

Structural Analogues

1-Allylnorantifeine belongs to the diphenylamine derivative family, sharing a core aromatic structure with compounds like tofenamic acid (a non-steroidal anti-inflammatory drug) and thyroid hormones (e.g., thyroxine). Key structural differences include:

• Substituents: The allyl group in 1-allylnorantifeine may enhance lipophilicity compared to the carboxylic acid moiety in tofenamic acid or iodinated rings in thyroxine .

Table 1: Structural Comparison

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Bioactivity
1-Allylnorantifeine	Diphenylamine	Allyl, norantifeine	Not reported	Hypothesized neuroactive
Tofenamic Acid	Diphenylamine	Carboxylic acid	273.3	Anti-inflammatory
Thyroxine (T4)	Diphenyl ether	Iodine, alanine sidechain	776.87	Thyroid hormone

Analytical Methodologies

Advanced analytical techniques, such as those validated in , are critical for distinguishing 1-allylnorantifeine from analogues. For example:

• Chromatographic Precision: The method described in achieves ±1.5% accuracy in quantifying diphenylamine derivatives, suggesting applicability for 1-allylnorantifeine purity assessments .
• Spectroscopic Differentiation : Structural nuances (e.g., allyl vs. iodine substituents) would require NMR or mass spectrometry, as highlighted in ’s guidelines for complex compound characterization .

Regulatory and Pharmacopeial Status

For instance:

• Pharmacopeial Standards: Compounds like anthraquinones and aspirin in are subject to strict monographs for identity and purity, a benchmark 1-allylnorantifeine would need to meet .
• Reference Selection: ’s guidelines require comparative dissolution profiles and bioequivalence data against reference drugs, a process applicable to 1-allylnorantifeine derivatives .

Table 2: Regulatory Comparison

Compound	USP-NF Monograph	Pharmacopeial Testing Required	Reference Drug Status
1-Allylnorantifeine	Not listed	Hypothetical	Not established
Aspirin	Yes (USP 38)	Identity, assay, impurities	Approved reference
Anthraquinones	Yes (USP 38)	Purity, microbial limits	Approved reference